3-(4-Cyclopropyl-piperazin-1-yl)-6-(3-nitro-phenyl)-pyridazine

• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 3-(4-cyclopropylpiperazin-1-yl)-6-(3-nitrophenyl)pyridazine
• InChI: InChI=1S/C17H19N5O2/c23-22(24)15-3-1-2-13(12-15)16-6-7-17(19-18-16)21-10-8-20(9-11-21)14-4-5-14/h1-3,6-7,12,14H,4-5,8-11H2
• InChI Key: WCEJUNANDLEHON-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2)C3=NN=C(C=C3)C4=CC(=CC=C4)[N+](=O)[O-]

Description

3-(4-Cyclopropyl-piperazin-1-yl)-6-(3-nitro-phenyl)-pyridazine is a useful research compound. Its molecular formula is C17H19N5O2 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-chloro-6-(3-nitro-phenyl)-pyridazine (10.0 g, 424 mmol) in n-BuOH (150 mL) was added 1-cyclopropyl-piperazine (8.55 g, 678 mmol) and NH4Cl (2.27 g, 424 mmol) and the mixture was stirred for 48 h at 80° C. The solvent was removed under reduced pressure, and the residue was diluted with water. After alkalization with ammonia, the mixture was extracted with ethyl acetate. The extract was dried (Na2SO4) and concentrated to give 7.2 g of crude 3-(4-cyclopropyl-piperazin-1-yl)-6-(3-nitro-phenyl)-pyridazine.